Cas no 172921-33-4 (1-Bromo-4-chloro-2,5-difluorobenzene)

1-Bromo-4-chloro-2,5-difluorobenzene (CAS: 202865-62-3) is a halogenated aromatic compound featuring bromine, chlorine, and fluorine substituents on a benzene ring. This multifunctional building block is widely used in pharmaceutical and agrochemical synthesis due to its reactivity in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitutions. The strategic placement of halogens (Br at position 1, Cl at 4, and F at 2,5) enables selective functionalization, making it valuable for constructing complex molecules. Its electron-deficient aromatic system enhances reactivity in metal-catalyzed transformations. The compound exhibits high purity (>97%) and stability under standard conditions, with applications in material science and liquid crystal development. Careful handling is required due to potential lachrymatory effects.

1-Bromo-4-chloro-2,5-difluorobenzene structure

172921-33-4 structure

Product Name:1-Bromo-4-chloro-2,5-difluorobenzene

CAS No:172921-33-4

MF:C₆H₂BrClF₂

MW:227.433887004852

MDL:MFCD09878116

CID:1011407

PubChem ID:23270179

Update Time:2025-07-02

1-Bromo-4-chloro-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-chloro-2,5-difluorobenzene
- CK1102
- X8167
- 5-Bromo-2-chloro-1,4-difluorobenzene
- 4-chloro-2,5-difluorobromobenzene
- QVXGDUWCYGGRHC-UHFFFAOYSA-N
- AK167204
- AB0034073
- DB-064885
- CS-0028727
- AKOS015995439
- A881824
- AS-19433
- DTXSID70632059
- SY106903
- EN300-317117
- 1-Bromo-4-chloro-2,5-difluoro-benzene
- SCHEMBL1397113
- 172921-33-4
- MFCD09878116
- 1-Bromo-4-chloro-2,5-difluorobenzene
- MDL： MFCD09878116
- Inchi： 1S/C6H2BrClF2/c7-3-1-6(10)4(8)2-5(3)9/h1-2H
- InChI Key： QVXGDUWCYGGRHC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1F)Cl)F

Computed Properties

Exact Mass: 225.90000
Monoisotopic Mass: 225.89965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.4

Experimental Properties

Density: 1.805
Boiling Point: 189 ºC
Flash Point: 68 ºC
PSA: 0.00000
LogP: 3.38070

1-Bromo-4-chloro-2,5-difluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZH886-1g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	1g	263.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZH886-5g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	5g	1139.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZH886-250mg	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	250mg	115CNY	2021-05-08
Fluorochem	035625-250mg	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	250mg	￡17.00	2022-03-01
Fluorochem	035625-1g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	1g	￡26.00	2022-03-01
Fluorochem	035625-5g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	5g	￡106.00	2022-03-01
Fluorochem	035625-10g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	97%	10g	￡196.00	2022-03-01
Chemenu	CM250303-5g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	95%	5g	$163	2021-06-16
Chemenu	CM250303-10g	1-Bromo-4-chloro-2,5-difluorobenzene	172921-33-4	95%	10g	$262	2021-06-16
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